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Compound of Interest

Compound Name: 1-Methyl-2-naphthol

Cat. No.: B091520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data for 1-Methyl-2-naphthol (CAS No. 1076-26-2).

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors requiring this

chemical compound.

Commercial Availability and Suppliers
1-Methyl-2-naphthol is commercially available from a variety of suppliers, catering to different

research and development needs. The purity levels, available quantities, and pricing can vary

among suppliers. A summary of this information is provided in the table below to facilitate easy

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b091520?utm_src=pdf-interest
https://www.benchchem.com/product/b091520?utm_src=pdf-body
https://www.benchchem.com/product/b091520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Purity
Available
Quantities

Price (USD/EUR)

ChemicalBook 98% 50mg, 5mg
$45 (50mg), €496.53

(5mg)[1]

CymitQuimica 98%
100mg, 250mg, 1g,

5g, 10g, 25g

€39.00 (100mg),

€50.00 (250mg),

€95.00 (1g), €213.00

(5g), €507.00 (10g),

Inquire (25g)[2]

Hit2Lead

(ChemBridge)
95% 1g $77[3]

Key Organics >95% 1g £264.00[4]

Henan Aochuang

Chemical Co., Ltd.
98%

Inquire for bulk

quantities
Inquire[1]

Shanghai Run-Biotech

Co., Ltd.
Inquire Inquire Inquire[1]

Bide Pharmatech Ltd. Inquire Inquire Inquire[1]

Shanghai GaoDao

Pharmaceutical Co.,

Ltd.

Inquire Inquire Inquire[1]

Shanghai YuanYe

Biotechnology Co.,

Ltd.

Inquire Inquire Inquire[1]

Chengdu Senior

Pharma Technology

Co. Ltd.

Inquire Inquire Inquire[1]

Shanghai alkynechem

Co., Ltd.
Inquire Inquire Inquire[1]

Physicochemical Properties
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Property Value

CAS Number 1076-26-2[3]

Molecular Formula C₁₁H₁₀O[3]

Molecular Weight 158.20 g/mol [3]

Appearance Solid[2]

Melting Point 112 °C

Boiling Point 243.28 °C at 760 mmHg

IUPAC Name 1-methylnaphthalen-2-ol[3]

Synthesis and Purification
General Synthesis Protocol: Methylation of 2-Naphthol
A common method for the synthesis of 1-Methyl-2-naphthol is through the methylation of 2-

naphthol. While various specific reagents and conditions can be employed, a general protocol

is outlined below, based on established chemical principles.

Materials:

2-Naphthol

Methylating agent (e.g., dimethyl sulfate, methyl iodide)

Base (e.g., potassium carbonate, sodium hydroxide)

Solvent (e.g., acetone, ethanol, or a greener alternative like dimethyl carbonate)[4]

Reaction vessel with stirring and temperature control

Extraction and purification apparatus

Procedure:

Dissolve 2-naphthol and a suitable base in an appropriate solvent within the reaction vessel.
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With continuous stirring, slowly add the methylating agent to the solution at a controlled

temperature.

Allow the reaction to proceed for a specified time, monitoring its progress using techniques

like Thin Layer Chromatography (TLC).

Upon completion, quench the reaction and neutralize any excess base.

Extract the crude product using an organic solvent.

Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium

sulfate).

Remove the solvent under reduced pressure to obtain the crude 1-Methyl-2-naphthol.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a higher purity solid.

Materials:

Crude 1-Methyl-2-naphthol

Recrystallization solvent (e.g., ethanol, methanol, or a solvent mixture)

Heating and cooling apparatus

Filtration equipment

Procedure:

Dissolve the crude 1-Methyl-2-naphthol in a minimal amount of a suitable hot solvent.

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to

induce crystallization.

Collect the purified crystals by filtration.
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Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to remove any residual solvent. The choice of solvent is

crucial for effective purification.[5]

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the identification and quantification of 1-Methyl-2-naphthol.
A general protocol for its analysis is provided below.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., (5%-

phenyl)-methylpolysiloxane)[6]

Sample Preparation:

Prepare a standard stock solution of 1-Methyl-2-naphthol of known concentration in a

suitable solvent (e.g., acetonitrile, hexane).[7]

For biological samples, an extraction and derivatization step may be necessary. For

instance, in urine analysis, enzymatic hydrolysis is often performed to cleave conjugates,

followed by derivatization with an agent like acetic anhydride.[7]

GC-MS Parameters (General):

Injector Temperature: 250 °C

Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a short period,

then ramp up the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature

(e.g., 300 °C).[7]

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a suitable mass

range or in selected ion monitoring (SIM) mode for higher sensitivity.[6]

The resulting chromatogram will show a peak at a specific retention time for 1-Methyl-2-
naphthol, and the mass spectrum of this peak will provide a unique fragmentation pattern for

its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation of 1-Methyl-2-naphthol.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum will show characteristic signals for

the aromatic protons on the naphthalene ring and the methyl group protons.

¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will display distinct signals for each

of the eleven carbon atoms in the molecule.[3]

Biological Activity and Potential Signaling Pathways
The biological activity of 1-Methyl-2-naphthol is not as extensively studied as its parent

compound, naphthalene. However, based on the metabolism of naphthalene and related

compounds, a potential metabolic pathway and its implications can be inferred.

Naphthalene is metabolized in the body by cytochrome P450 (CYP) enzymes to form

naphthalene-1,2-oxide. This epoxide can then undergo several transformations, including

enzymatic hydration to a dihydrodiol, conjugation with glutathione, or rearrangement to form

naphthols.[8] 1-Methyl-2-naphthol, as a methylated naphthol, may have its own distinct

metabolic fate and biological effects.

Potential Metabolic and Signaling Pathway
The following diagram illustrates a hypothesized metabolic pathway for 1-Methyl-2-naphthol
and its potential interaction with cellular signaling, based on the known metabolism of related

naphthalenes.
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Hypothesized Metabolic Pathway of 1-Methyl-2-naphthol

1-Methyl-2-naphthol Phase I Metabolism (CYP450) Reactive Intermediates

Phase II Metabolism (Conjugation)

Cellular Macromolecules

Detoxification and Excretion

Cellular Stress Response Apoptosis/Toxicity

Click to download full resolution via product page

Caption: Hypothesized metabolic pathway of 1-Methyl-2-naphthol.

This pathway suggests that 1-Methyl-2-naphthol may undergo Phase I metabolism, potentially

generating reactive intermediates. These intermediates can then be detoxified through Phase II

conjugation reactions or interact with cellular macromolecules, leading to cellular stress and

potential toxicity. Further research is needed to elucidate the specific enzymes and signaling

molecules involved in the biological effects of 1-Methyl-2-naphthol.

Experimental Workflows
Logical Workflow for Investigating Biological Activity
The following diagram outlines a logical workflow for researchers investigating the biological

activity of 1-Methyl-2-naphthol.
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Experimental Workflow for Biological Activity Assessment

Start

1-Methyl-2-naphthol
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Signaling Pathway Analysis
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In Vivo Studies
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Data Analysis & Interpretation

End

Click to download full resolution via product page

Caption: Workflow for assessing biological activity.

This workflow provides a structured approach, starting from compound preparation and moving

through in vitro and in vivo studies to data analysis, enabling a comprehensive evaluation of

the biological effects of 1-Methyl-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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